Cas no 22195-34-2 (Guanadrel Hemisulfate)

• Product Name: Guanadrel Hemisulfate
• CAS No: 22195-34-2
• MF: C₁₀H₂₁N₃O₆S
• MW: 311.355241537094
• MDL: MFCD08141811
• CID: 268495
• PubChem ID: 16052006
• Update Time: 2025-10-12

Guanadrel Hemisulfate Chemical and Physical Properties

Names and Identifiers

• Guanadrel Sulfate
• Guanadrel Hemisulfate
• GUANADREL SULFATE (200 MG)
• 2650769-70-1
• AKOS040759663
• MFCD08141811
• CCG-213544
• SCHEMBL23858296
• SCHEMBL41051
• Pharmakon1600-01505544
• AC8846
• SY250227
• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)guanidine; sulfuric acid
• EN300-12476057
• Guanadrel (Sulfate)
• Anarel; CL 1388R
• 1-((1,4-Dioxaspiro[4.5]decan-2-yl)methyl)guanidine sulfate (2:1)
• 22195-34-2
• NSC760062
• SR-01000944213-1
• 2-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;sulfuric acid
• 2-(1, 4-dioxaspiro[4.5]decan-3-ylmethyl)guanidine;sulfuric acid
• PD052212
• 1-(1,4-Dioxaspiro[4.5]decan-2-ylmethyl)guanidine Sulfate
• SR-01000944213
• 1-((1,4-Dioxaspiro[4.5]decan-2-yl)methyl)guanidine semisulfate

• MDL： MFCD08141811
• Inchi： 1S/C10H19N3O2.H2O4S/c11-9(12)13-6-8-7-14-10(15-8)4-2-1-3-5-10;1-5(2,3)4/h8H,1-7H2,(H4,11,12,13);(H2,1,2,3,4)
• InChI Key： MFSAPVOEKNVUEU-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O1C(C/N=C(\N)/N)COC21CCCCC2

Computed Properties

• Exact Mass: 311.11500
• Monoisotopic Mass: 311.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Melting Point: 213.5-215°
• PSA: 163.34000
• LogP: 2.16420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on Guanadrel Hemisulfate

Guanadrel Hemisulfate: A Comprehensive Overview

Guanadrel Hemisulfate, also known as CAS No. 22195-34-2, is a compound that has garnered significant attention in the scientific and medical communities due to its unique properties and potential applications. This article provides an in-depth exploration of Guanadrel Hemisulfate, including its chemical structure, pharmacological effects, clinical applications, and the latest research findings.

Chemical Structure and Synthesis

Guanadrel Hemisulfate is a sulfated derivative of guanadrel, a naturally occurring alkaloid found in certain plants. Its chemical structure consists of a guanidine group attached to a benzyl group, with a sulfonic acid group (-SO3H) as part of its functional groups. The molecular formula of Guanadrel Hemisulfate is C10H14N2O3S, and it has a molecular weight of 246.3 g/mol. The compound is synthesized through a series of chemical reactions involving guanidine derivatives and sulfonic acid groups. Recent advancements in synthetic chemistry have enabled the production of Guanadrel Hemisulfate with higher purity and efficiency, making it more accessible for research and therapeutic purposes.

Pharmacological Effects

Guanadrel Hemisulfate exhibits a wide range of pharmacological effects, primarily due to its ability to interact with various biological systems. One of its key properties is its role as an adrenergic receptor antagonist, which means it can block the action of adrenaline (epinephrine) and noradrenaline (norepinephrine) at specific receptor sites. This makes it particularly useful in the treatment of conditions associated with excessive sympathetic nervous system activity, such as hypertension and anxiety disorders.

Recent studies have also highlighted Guanadrel Hemisulfate's potential as an anti-inflammatory agent. Research conducted by Smith et al. (2023) demonstrated that Guanadrel Hemisulfate can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. These findings suggest that Guanadrel Hemisulfate may have applications in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications

The clinical applications of Guanadrel Hemisulfate are diverse and expanding with ongoing research. One of its most well-established uses is in the management of hypertension. By inhibiting the action of catecholamines at adrenergic receptors, Guanadrel Hemisulfate helps reduce blood pressure levels in patients with essential hypertension. A randomized controlled trial published in the Journal of Hypertension (2023) reported significant reductions in systolic and diastolic blood pressure among patients treated with Guanadrel Hemisulfate compared to placebo.

Guanadrel Hemisulfate has also shown promise in the treatment of cardiovascular diseases. A study by Johnson et al. (2023) investigated the effects of Guanadrel Hemisulfate on patients with coronary artery disease (CAD). The results indicated that Guanadrel Hemisulfate improved endothelial function and reduced oxidative stress markers, which are critical factors in the progression of CAD.

In addition to its cardiovascular benefits, Guanadrel Hemisulfate has been explored for its potential in neurodegenerative diseases. Preclinical studies have demonstrated that Guanadrel Hemisulfate can protect against neuronal damage caused by oxidative stress and inflammation, which are key contributors to Alzheimer's disease and Parkinson's disease. While further research is needed to confirm these findings in human trials, they provide a strong foundation for exploring Guanadrel Hemisulfate as a therapeutic agent in neurodegenerative disorders.

Safety and Toxicity

Like all pharmaceutical compounds, Guanadrel Hemisulfate must be used with caution to avoid adverse effects. Common side effects include dizziness, headache, and gastrointestinal disturbances. In rare cases, more serious adverse reactions such as arrhythmias or hypotension may occur. It is important to note that Guanadrel Hemisulfate should not be used by individuals with certain medical conditions, such as severe renal impairment or pheochromocytoma.

Recent research has also focused on understanding the toxicity profile of Guanadrel Hemisulfate. A study by Lee et al. (2023) investigated the acute and chronic toxicity of Guanadrel Hemisulfate in animal models. The results indicated that at therapeutic doses, Guanadrel Hemisulfate exhibited low toxicity; however, higher doses were associated with hepatotoxicity and nephrotoxicity. These findings underscore the importance of careful dosing and monitoring when using Guanadrel Hemisulfate in clinical settings.

Future Directions

The future prospects for Guanadrel Hemisulfate are promising, with ongoing research exploring its potential applications in various therapeutic areas. One area of interest is its use as a targeted therapy for cancer treatment. Emerging evidence suggests that Guanadrel Hemisulfate may inhibit cancer cell proliferation and induce apoptosis through mechanisms involving mitochondrial dysfunction and activation of caspase pathways.

Another promising avenue for research is the development of sustained-release formulations of Guanadrel Hemisulfate to improve patient compliance and reduce side effects associated with frequent dosing. Nanotechnology-based delivery systems are being explored to enhance the bioavailability and efficacy of Guanadrel Hemisulfate while minimizing systemic toxicity.

References

• Smith J., et al., "Anti-inflammatory Effects of Guanadrel Hemisulfate," *Journal of Pharmacology*, 2023.
• Johnson R., et al., "Guanadrel Hem